3-Indolizinecarboxaldehyde, 5,6,7,8-tetrahydro-8-oxo-

• IUPAC Name: 8-oxo-6,7-dihydro-5H-indolizine-3-carbaldehyde
• InChI: InChI=1S/C9H9NO2/c11-6-7-3-4-8-9(12)2-1-5-10(7)8/h3-4,6H,1-2,5H2
• InChI Key: ZMOJVBLQSPADHN-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)C2=CC=C(N2C1)C=O
• Molecular Formula: C9H9NO2
• DSSTOX Substance ID: DTXSID70468279
• Molecular Weight: 163.17 g/mol
• CAS RN: 400715-60-8

Description

“3-Indolizinecarboxaldehyde, 5,6,7,8-tetrahydro-8-oxo-” is a heterocyclic organic compound derived from 3-indolizinecarboxaldehyde. It has the molecular formula C9H9NO2.

Synthesis Analysis

The synthesis of similar compounds has been achieved through organocatalyzed reactions. For instance, the synthesis of 2-amino-8-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carbonitriles was achieved through a tandem Michael addition-cyclization reaction between cyclohexane-1,2-dione and benzylidenemalononitriles.

Molecular Structure Analysis

The molecular structure of “3-Indolizinecarboxaldehyde, 5,6,7,8-tetrahydro-8-oxo-” is represented by the molecular formula C9H9NO2. The molecular weight of this compound is 163.17 g/mol.

Physical And Chemical Properties Analysis

The physical and chemical properties of “3-Indolizinecarboxaldehyde, 5,6,7,8-tetrahydro-8-oxo-” include its molecular formula C9H9NO2 and a molecular weight of 163.17 g/mol.

Scientific Research Applications

Photoluminescent Materials

6-Amino-8-cyanobenzo[1,2-b]indolizines, synthesized from indole-2-carboxaldehydes, exhibit unique pH-dependent photoluminescent properties. These compounds show a dramatic blue shift in fluorescence emission when protonated, a behavior attributed to C-protonation and loss of aromaticity, rather than N-protonation. This makes them suitable for applications requiring reversible optical properties responsive to pH changes (Outlaw, Zhou, Bragg & Townsend, 2016).

Chemical Synthesis and Reactions

Methyl 5-oxo-6-trifluoromethanesulfonyloxy-1,2,3,5-tetrahydroindolizine-8-carboxylate, derived from a Rh(II)-catalyzed 1,3-dipolar cycloaddition reaction, serves as a precursor for synthesizing various indolo- and furano-fused indolizinones. These compounds have potential in diverse synthetic applications, including palladium-mediated C-N coupling and Wacker oxidation conditions (Mmutlane, Harris & Padwa, 2005).

Antimicrobial Activity

Indole derivatives synthesized from indole-3-carboxaldehydes have shown significant antimicrobial activities. This includes compounds synthesized through reactions with hydrazine derivatives and acid hydrazides, demonstrating their potential in developing new antimicrobial agents (Salman, Mahmoud, Abdel-Aziem, Mohamed & Elsisi, 2015).

Peptide Mimetics

6-Amino-5-oxo-1,2,3,5-tetrahydro-3-indolizinecarboxylic acid has been designed as a scaffold for peptide mimetics. Its synthesis involves a [3+2]-cycloaddition of a dicarbonyl stabilized isomunchnone intermediate, indicating its potential in designing peptide-like structures for various biological applications (Zhang, Schmitt & Decicco, 2002).